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Compound of Interest

Compound Name: Octyl hexanoate

Cat. No.: B1596575

Essential Safety and Handling Guide for Octyl
Hexanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Octyl hexanoate. Adherence to these guidelines is crucial
for ensuring a safe laboratory environment.

Octyl hexanoate is a colorless to pale yellow liquid with a mild, fruity odor.[1] While it is not
classified as a hazardous substance under the Globally Harmonized System (GHS), proper
laboratory practices are essential to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling any chemical. For Octyl
hexanoate, the following minimum PPE is recommended:
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PPE Category Specification Rationale

Safety glasses with side ) ]
Protects against accidental

Eye and Face Protection shields or chemical splash
splashes.
goggles.[2][3]
Chemical-resistant gloves
Hand Protection (e.g., nitrile, neoprene, or Prevents skin contact.

natural rubber).[2][4]

] Protects clothing and skin from
Body Protection Laboratory coat.[2] |
spills.

Protects feet from spills and
Footwear Closed-toe shoes.[2] _ ,
falling objects.

Operational Protocol: Step-by-Step Handling

A systematic approach to handling Octyl hexanoate from receipt to disposal is critical for
safety and procedural consistency.
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Caption: Workflow for the safe handling of Octyl hexanoate.
Experimental Protocol: Safe Handling and Disposal
1. Preparation:

» Before beginning work, thoroughly review the Safety Data Sheet (SDS) for Octyl
hexanoate.
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Ensure that a well-ventilated area, such as a fume hood, is available and operational.
Assemble all necessary materials, including Octyl hexanoate, clean glassware, and
appropriate waste containers.

Don the required personal protective equipment as outlined in the table above.

. Handling:

When transferring or dispensing the liquid, do so carefully to avoid splashing.

Keep the container of Octyl hexanoate tightly sealed when not in use to prevent the release
of vapors.

In case of accidental skin contact, wash the affected area with soap and water.

If eye contact occurs, flush the eyes with copious amounts of water for at least 15 minutes
and seek medical attention.

. Spill Management:

In the event of a small spill, absorb the liquid with an inert material such as vermiculite, sand,
or absorbent pads.

Collect the absorbed material into a suitable container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

. Disposal Plan:

Small Quantities (<50 mL): Absorb the liquid onto a non-combustible absorbent material and
place it in a sealed container for chemical waste collection. Some protocols suggest allowing
small amounts on an absorbent material to evaporate in a fume hood, but collection as
chemical waste is the preferred method to ensure regulatory compliance.[5]

Large Quantities (>50 mL): Collect in a designated, properly labeled container for organic
waste.[5] This waste should be disposed of through a licensed waste disposal contractor.
Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected as chemical waste. Once clean, the container can be disposed of as
regular laboratory glass waste, with the label defaced or removed.

Do not dispose of Octyl hexanoate down the drain.[5]

Quantitative Data
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Property Value

Molecular Formula C14H2802

Molecular Weight 228.37 g/mol

Appearance Colorless to pale yellow liquid[1]
Odor Mild, fruity[1]

Boiling Point 274-275 °C

Melting Point -28 °C

Flash Point 120 °C (248 °F)

Density 0.850-0.856 g/cms at 25 °C

Solubility in Water

0.3631 mg/L at 25 °C (estimated)

o ) Soluble in alcohol and non-polar solvents like
Solubility in Organic Solvents
hexane.[1]

This comprehensive guide is intended to supplement, not replace, your institution's specific
safety protocols and the professional judgment of trained laboratory personnel. Always
prioritize safety and adhere to established best practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-octyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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